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Introduction

ATTO 594 is a fluorescent label belonging to the rhodamine class of dyes, characterized by its

strong absorption, high fluorescence quantum yield, and excellent photostability.[1][2][3][4]

These properties make it an ideal candidate for various life science applications, including

DNA, RNA, and protein labeling.[1] Its high water solubility and minimal triplet formation further

enhance its suitability for single-molecule detection and high-resolution microscopy techniques

such as PALM, dSTORM, and STED.[1][2][3] When conjugated to a substrate like an antibody,

ATTO 594 carries a net electrical charge of -1.[1][2] This document provides a detailed protocol

for labeling antibodies with ATTO 594 using N-hydroxysuccinimidyl (NHS) ester chemistry,

which efficiently reacts with primary amines on the antibody to form stable amide bonds.[2]
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The spectral and photophysical properties of ATTO 594 are summarized in the table below.

These characteristics are crucial for designing fluorescence imaging experiments and

analyzing results.

Property Value Reference

Maximum Excitation

Wavelength (λex)
601 - 603 nm [1][3]

Maximum Emission

Wavelength (λem)
626 - 627 nm [1][3]

Molar Extinction Coefficient

(εmax)
1.2 x 10⁵ M⁻¹ cm⁻¹ [1]

Fluorescence Quantum Yield

(Φf)
0.85 [1][3]

Fluorescence Lifetime (τfl) 3.5 - 3.9 ns [1][3]

Recommended Laser Line 594 nm

Common Filter Set Texas Red®

Correction Factor (CF₂₈₀) 0.50 [1]

Correction Factor (CF₂₆₀) 0.22 [1]

Experimental Protocols
This section details the methodology for labeling antibodies with ATTO 594 NHS ester.

I. Materials and Reagents
Antibody to be labeled (in an amine-free buffer)

ATTO 594 NHS ester

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-9.0
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Purification Column: Sephadex G-25 or equivalent gel filtration column

Elution Buffer: 1X Phosphate Buffered Saline (PBS), pH 7.2-7.4

II. Preparation of Reagents
Antibody Solution:

The antibody solution must be free of amine-containing substances such as Tris, glycine,

or ammonium salts. If the antibody is in such a buffer, it must be dialyzed against 10-20

mM PBS.

The recommended antibody concentration is >2 mg/mL to ensure high labeling efficiency.

[2][5]

Adjust the pH of the antibody solution to 8.3-9.0 by adding 0.1 M sodium bicarbonate

buffer.[5]

ATTO 594 NHS Ester Stock Solution:

Immediately before use, dissolve the ATTO 594 NHS ester in anhydrous, amine-free DMF

or DMSO to a concentration of 2 mg/mL or 10 mM.[2][5]

This solution should be prepared fresh as the NHS ester is susceptible to hydrolysis.[1][5]

III. Antibody Labeling Procedure
Dye-to-Protein Ratio:

The optimal molar ratio of dye to antibody can vary. A starting point of a 10:1 molar ratio of

ATTO 594 NHS ester to the antibody is recommended.[5] This can be optimized by testing

ratios from 5:1 to 20:1.[5]

For a typical IgG antibody, this protocol is designed to achieve a degree of labeling (DOL)

of 4-6, meaning 4-6 dye molecules per antibody.[6]

Conjugation Reaction:
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Add the calculated volume of the ATTO 594 NHS ester stock solution to the antibody

solution.

Mix thoroughly by gentle vortexing or pipetting.

Incubate the reaction mixture for 30 to 60 minutes at room temperature, protected from

light.[6] The incubation can be extended up to 12 hours at 4°C.[7]

IV. Purification of the Labeled Antibody
Gel Filtration Chromatography:

The labeled antibody can be separated from unreacted dye using a gel filtration column

such as Sephadex G-25.[5]

Equilibrate the column with 1X PBS, pH 7.2-7.4.

Apply the reaction mixture to the top of the column.[5]

Elute the labeled antibody with 1X PBS. The first colored band to elute is the labeled

antibody, while the free dye will elute later.

Dialysis:

For diluted samples, extensive dialysis can be used for purification.

V. Characterization of the Labeled Antibody
Degree of Labeling (DOL) Calculation:

The DOL can be determined by measuring the absorbance of the purified conjugate at 280

nm (for the protein) and at the maximum absorbance of ATTO 594 (around 602 nm).[2]

The concentration of the antibody is calculated using the following formula: Antibody

Concentration (M) = [A₂₈₀ - (A_max * CF₂₈₀)] / ε_protein where:

A₂₈₀ is the absorbance at 280 nm.

A_max is the absorbance at the maximum wavelength of ATTO 594.
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CF₂₈₀ is the correction factor for the dye at 280 nm (0.50 for ATTO 594).[1]

ε_protein is the molar extinction coefficient of the antibody at 280 nm (e.g., 203,000 M⁻¹

cm⁻¹ for IgG).[7]

The concentration of the dye is calculated as: Dye Concentration (M) = A_max / ε_dye

where ε_dye is the molar extinction coefficient of ATTO 594 (120,000 M⁻¹ cm⁻¹).[1]

The DOL is the molar ratio of the dye to the antibody: DOL = Dye Concentration / Antibody

Concentration

VI. Storage of the Labeled Antibody
Store the labeled antibody at 2-8°C, protected from light, for short-term storage (up to two

weeks).[6]

For long-term storage, add a cryoprotectant if necessary, aliquot, and store at -20°C.[6][7]

Avoid repeated freeze-thaw cycles.[2][5][7]
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Caption: Workflow for ATTO 594 antibody labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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